Cas no 1708-58-3 (Bicyclo[4.2.0]octa-1,3,5-triene-2-carboxylicacid)

• Product Name: Bicyclo[4.2.0]octa-1,3,5-triene-2-carboxylicacid
• CAS No: 1708-58-3
• MF: C₉H₈O₂
• MW: 148.158622741699
• CID: 117979
• PubChem ID: 21462254
• Update Time: 2025-04-18

Bicyclo[4.2.0]octa-1,3,5-triene-2-carboxylicacid Chemical and Physical Properties

Names and Identifiers

• Bicyclo[4.2.0]octa-1,3,5-triene-2-carboxylicacid
• Bicyclo[4.2.0]octa-1,3,5-triene-2-carboxylic acid (7CI,9CI)
• bicyclo[4.2.0]octa-1,3,5-triene-5-carboxylic acid
• BICYCLO[4.2.0]OCTA-1,3,5-TRIENE-2-CARBOXYLIC ACID
• Bicyclo[4.2.0]octa-1(6),2,4-triene-2-carboxylic acid
• SCHEMBL15330692
• 1708-58-3
• DTXSID70614274
• AKOS006311952

• Inchi： 1S/C9H8O2/c10-9(11)8-3-1-2-6-4-5-7(6)8/h1-3H,4-5H2,(H,10,11)
• InChI Key： UIGHTYFBHFXDLP-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC2=C1CC2)=O

Computed Properties

• Exact Mass: 148.05244
• Monoisotopic Mass: 148.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3